[3-(methylamino)-4-nitro-1H-pyrazol-1-yl][3-(trifluoromethyl)phenyl]methanone

• IUPAC Name: [3-(methylamino)-4-nitropyrazol-1-yl]-[3-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C12H9F3N4O3/c1-16-10-9(19(21)22)6-18(17-10)11(20)7-3-2-4-8(5-7)12(13,14)15/h2-6H,1H3,(H,16,17)
• InChI Key: MAFHFOVBMQWBLZ-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NN(C=C1[N+](=O)[O-])C(=O)C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C12H9F3N4O3
• DSSTOX Substance ID: DTXSID001138872
• Molecular Weight: 314.22 g/mol
• CAS RN: 477713-57-8

Description

[3-(methylamino)-4-nitro-1H-pyrazol-1-yl][3-(trifluoromethyl)phenyl]methanone, also known as MNTPM, is a novel compound that has gained attention in the scientific community due to its potential applications in research. MNTPM is a small molecule that belongs to the pyrazole family and has a molecular weight of 361.32 g/mol.

Scientific Research Applications

Structural Characterization and Isomorphism

• The compound and its analogues like 3-methyl-4-(4-methylphenyl)-1-phenyl-6-trifluoromethyl-1H-pyrazolo[3,4-b]pyridin-5-ylmethanone have been studied for structural characterization. The presence of extensive disorder in these structures poses challenges in data mining procedures, highlighting the importance of detailed structural analysis in research (Swamy et al., 2013).

Synthesis and Crystal Structure Analysis

• Synthesis and crystal structure of similar compounds like (5-Methyl-3-phenyl-1H-pyrazol-1-yl)-[5-(p-tolylamino)-2H-1,2,3-triazol-4-yl]methanone have been explored, providing insights into the molecular structure through various spectral data and X-ray diffraction (Cao et al., 2010).

Antimicrobial Activity

• Several derivatives of pyrazolines, including compounds similar to the one , have been synthesized and found to exhibit significant antimicrobial activity, providing a potential avenue for developing new antimicrobial agents (Kumar et al., 2012).

Molecular Docking and Biological Evaluation

• Similar compounds have undergone molecular docking studies and biological evaluation, revealing their potential in targeting specific proteins and exhibiting potent anticancer activity against certain human cancer cell lines (Radhika et al., 2020).

Novel Applications in Inhibitors and Imaging Agents

• A broad range of compounds including pyrazoles have been screened to identify potential inhibitor compounds of specific enzymes, highlighting the versatile applications of such compounds in drug discovery and enzyme inhibition studies (Rudnitskaya et al., 2009).
• The compound's analogues have also been utilized in developing PET agents for imaging in diseases like Parkinson's disease, demonstrating the compound's potential in biomedical imaging and diagnostics (Wang et al., 2017).

Future Directions

: BenchChem : ChemicalBook : ChemicalBook (amp)